Cas no 170969-74-1 ((24S)-cycloartane-3beta,6alpha,16beta,24,25-pentaol-3-O-beta-D-xylopyranoside-6-O-beta-D-glucopyranoside)

• Product name: (24S)-cycloartane-3beta,6alpha,16beta,24,25-pentaol-3-O-beta-D-xylopyranoside-6-O-beta-D-glucopyranoside
• CAS No: 170969-74-1
• MF: C₄₁H₇₀O₁₄
• MW: 786.98611497879
• CID: 1999272
• PubChem ID: 21633193

(24S)-cycloartane-3beta,6alpha,16beta,24,25-pentaol-3-O-beta-D-xylopyranoside-6-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (24S)-cycloartane-3beta,6alpha,16beta,24,25-pentaol-3-O-beta-D-xylopyranoside-6-O-beta-D-glucopyranoside
• 24S-cycloartan-3beta,6alpha,16beta,24,25-pentaol 3-O-beta-D-xylopyranoside-6-O-beta-D-glucopyranoside
• cycloanthosideE
• cyclocanthoside
• cyclocanthoside E
• 170969-74-1
• DTXSID601316399
• (2R,3R,4S,5S,6R)-2-(((1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-15-((2R,5S)-5,6-dihydroxy-6-methylheptan-2-yl)-14-hydroxy-7,7,12,16-tetramethyl-6-((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxy-9-pentacyclo(9.7.0.01,3.03,8.012,16)octadecanyl)oxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-15-[(2R,5S)-5,6-dihydroxy-6-methylheptan-2-yl]-14-hydroxy-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： InChI=1S/C41H70O14/c1-19(8-9-25(45)37(4,5)51)27-20(43)15-39(7)24-14-22(53-35-32(50)30(48)29(47)23(16-42)54-35)33-36(2,3)26(55-34-31(49)28(46)21(44)17-52-34)10-11-41(33)18-40(24,41)13-12-38(27,39)6/h19-35,42-51H,8-18H2,1-7H3
• InChI Key： AOIXFGYGQDSQIU-UHFFFAOYSA-N
• SMILES： CC(CCC(C(C)(C)O)O)C1C(CC2(C1(CCC34C2CC(C5C3(C4)CCC(C5(C)C)OC6C(C(C(CO6)O)O)O)OC7C(C(C(C(O7)CO)O)O)O)C)C)O

Computed Properties

• Exact Mass: 786.47655690g/mol
• Monoisotopic Mass: 786.47655690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 239Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides